Cas no 127371-50-0 (4,5-Difluoro-2-nitrotoluene)
4,5-Difluoro-2-nitrotoluene structure
Product Name:4,5-Difluoro-2-nitrotoluene
CAS No:127371-50-0
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD04973772
CID:98116
PubChem ID:2756252
Update Time:2025-04-18
4,5-Difluoro-2-nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-4-methyl-5-nitrobenzene
- 4,5-Difluoro-2-nitrotoluene
- Benzene,1,2-difluoro-4-methyl-5-nitro-
- C7H5F2NO2
- 2-Nitro-4,5-difluorotoluene
- 4,5-Difluoro-2-methylnitrobenzene
- 4,5-Difluoro-2-methylnitrobenzene, 1,2-Difluoro-4-methyl-5-nitrobenzene
- 1-Nitro-3,4-difluoro-6-methylbenzene
- ethyl?1-m-tolyl-1H-1,2,4-triazole-3-carboxylate
- DS-14278
- FT-0659526
- 1,2-bis(fluoranyl)-4-methyl-5-nitro-benzene
- J-005485
- MFCD04973772
- EN300-219170
- SY041664
- SCHEMBL440478
- 1,2-Difluoro-4-methyl-5-nitro-benzene
- 127371-50-0
- A805691
- Benzene, 1,2-difluoro-4-methyl-5-nitro-
- DJEBTFSOEQWELL-UHFFFAOYSA-N
- AM61297
- AKOS006346489
- CS-0030565
- DTXSID10373313
- 642-488-3
- DTXCID10324345
-
- MDL: MFCD04973772
- Inchi: 1S/C7H5F2NO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
- InChI Key: DJEBTFSOEQWELL-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C)C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 173.02900
- Monoisotopic Mass: 173.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 224.5℃ at 760 mmHg
- Flash Point: 97.9±14.2 °C
- PSA: 45.82000
- LogP: 2.70460
- Vapor Pressure: No data available
4,5-Difluoro-2-nitrotoluene Security Information
- Signal Word:Danger
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:2810
- Safety Instruction: H301 (75%) H302 (25%) H311 (75%)
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:Ⅲ
- Storage Condition:Store at 4 ° C, -4 ° C is better
4,5-Difluoro-2-nitrotoluene Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4,5-Difluoro-2-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012445-250mg |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A010012445-500mg |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 97% | 500mg |
839.45 USD | 2021-07-05 | |
| Alichem | A010012445-1g |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 97% | 1g |
1,475.10 USD | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TW079-20g |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 98% | 20g |
531.0CNY | 2021-07-12 | |
| TRC | D452595-50mg |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D452595-100mg |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D452595-500mg |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D828794-1g |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 95% | 1g |
¥32.20 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D828794-5g |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 95% | 5g |
¥109.90 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D828794-25g |
4,5-Difluoro-2-nitrotoluene |
127371-50-0 | 95% | 25g |
¥330.40 | 2022-01-12 |
4,5-Difluoro-2-nitrotoluene Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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